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Compound of Interest

Compound Name: Gentisuric acid

Cat. No.: B1206059 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Gentisuric acid, including detailed operational and disposal plans to foster a culture

of safety and precision in your work.

Essential Safety Information
Gentisuric acid, with the molecular formula C9H9NO5, requires careful handling due to its

potential hazards. The toxicological properties of this compound have not been thoroughly

investigated, warranting a cautious approach. Adherence to the following guidelines will

minimize risk and ensure safe laboratory practices.

Chemical and Physical Properties Data

Molecular Formula C9H9NO5

Molecular Weight 211.17 g/mol

Appearance Solid

Incompatible Materials
Strong acids/alkalis, strong oxidizing/reducing

agents[1]

Hazardous Decomposition Products
Under fire conditions, may decompose and emit

toxic fumes.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1206059?utm_src=pdf-interest
https://www.benchchem.com/product/b1206059?utm_src=pdf-body
https://www.benchchem.com/product/b1206059?utm_src=pdf-body
https://www.abmole.com/literature/gentisuric-acid-msds.html
https://www.abmole.com/literature/gentisuric-acid-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Operational Plan: Step-by-Step Handling Procedures
1. Engineering Controls:

Work in a well-ventilated area. If dust, vapors, or mists are likely to be generated, use a

chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.

2. Personal Protective Equipment (PPE):

Eye Protection: Wear tightly sealed safety goggles or glasses.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a lab coat. For tasks with a higher risk of splashing, consider a

chemical-resistant apron.

Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH-

approved respirator.

3. Handling and Storage:

Avoid creating dust.

Keep containers tightly closed when not in use.

Store in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong acids, alkalis, and oxidizing agents.

[1]

Emergency Procedures: First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.

Seek medical attention.[1]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes. Remove

contaminated clothing. Seek medical attention.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.abmole.com/literature/gentisuric-acid-msds.html
https://www.abmole.com/literature/gentisuric-acid-msds.html
https://www.abmole.com/literature/gentisuric-acid-msds.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206059?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Never give anything by mouth to an unconscious person. Seek medical attention.[1]

Accidental Release Measures
Small Spills:

Ensure proper PPE is worn.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable, labeled container for disposal.

Clean the spill area with a damp cloth.

Large Spills:

Evacuate the area.

Prevent further leakage or spillage if it is safe to do so.

Notify your institution's environmental health and safety department.

Disposal Plan
Dispose of Gentisuric acid and any contaminated materials in accordance with all

applicable federal, state, and local regulations.[1]

Do not dispose of it down the drain or in the regular trash.

Contaminated packaging should be treated as hazardous waste and disposed of accordingly.

[1]
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Visualizing the Workflow: Safe Handling and
Disposal of Gentisuric Acid
The following diagram illustrates the key steps for the safe handling and disposal of Gentisuric
acid in a laboratory setting.
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Safe Handling and Disposal of Gentisuric Acid
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Caption: Workflow for the safe handling and disposal of Gentisuric acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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